5-Fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride

• IUPAC Name: 5-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride
• InChI: InChI=1S/C11H14FN.ClH/c1-11(2)7-13-6-8-4-3-5-9(12)10(8)11;/h3-5,13H,6-7H2,1-2H3;1H
• InChI Key: UICLIXRURMJPJC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC2=C1C(=CC=C2)F)C.Cl
• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol

Description

5-Fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride, also known as FDIM, is a chemical compound that has been widely used in scientific research. It is a potent and selective dopamine D2 receptor antagonist, which makes it a valuable tool for studying the role of dopamine in the brain. In

Scientific Research Applications

Interaction with Human Serum Albumin

A study on fluorodihydroquinazolin derivatives, which are structurally related to fluoroisoquinoline, showed their ability to bind with human serum albumin (HSA). These interactions can induce conformational changes in HSA, affecting its function and the transport of drugs within the body. The fluorine substitution enhances these interactions, making such compounds valuable in drug design and pharmacokinetics (Wang et al., 2016).

Crystal Structure Analysis

Research on 4-fluoroisoquinoline-5-sulfonyl derivatives provided insights into their molecular structure, showing how the fluorine atom affects the molecular conformation and interactions. This is crucial for designing compounds with specific biological activities and for understanding the role of fluorine in medicinal chemistry (Ohba et al., 2012).

Synthesis and Transformation

The synthesis and transformation of difluoro-substituted azomethine ylides into various derivatives, including fluoro-substituted pyrroles and isoquinolines, highlight the versatility of fluoroisoquinoline derivatives in organic synthesis. These reactions are essential for creating pharmacologically active molecules with potential applications in drug discovery (Novikov et al., 2005).

Neurokinin-1 Receptor Antagonism

A study on a neurokinin-1 receptor antagonist showcases the potential therapeutic applications of fluoroisoquinoline derivatives. Such compounds can be effective in treating conditions like emesis and depression, underscoring the importance of fluorine in enhancing the pharmacological profile of therapeutic agents (Harrison et al., 2001).

Antioxidative and Prooxidative Effects

The effects of 4-hydroxyquinoline derivatives on erythrocyte hemolysis demonstrate the dual antioxidative and prooxidative roles of these compounds. This duality is essential for understanding the therapeutic potential and safety profile of fluoroisoquinoline derivatives in oxidative stress-related diseases (Liu et al., 2002).